![molecular formula C16H21NO2 B4535387 3-allyl-N-cyclopentyl-4-methoxybenzamide](/img/structure/B4535387.png)
3-allyl-N-cyclopentyl-4-methoxybenzamide
Description
Synthesis Analysis
The synthesis of benzamide derivatives, including those related to "3-allyl-N-cyclopentyl-4-methoxybenzamide," often involves acylation reactions, which are a fundamental step in constructing the benzamide scaffold. For instance, the preparation of N-3-hydroxyphenyl-4-methoxybenzamide was achieved by the acylation of 3-aminophenol with 4-metoxybenzoylchloride in THF, a method that could be analogous to synthesizing the compound (Karabulut et al., 2014).
Molecular Structure Analysis
The molecular structure and intermolecular interactions play a crucial role in determining the properties and reactivity of benzamide derivatives. For example, the molecular structure of N-3-hydroxyphenyl-4-methoxybenzamide was elucidated using single crystal X-ray diffraction and DFT calculations, revealing the influence of intermolecular interactions such as dimerization and crystal packing on molecular geometry (Karabulut et al., 2014).
Chemical Reactions and Properties
Benzamide derivatives undergo various chemical reactions, contributing to their diverse applications. Cyclometalated complexes of N-methoxy-4-nitrobenzamide, for instance, have shown to be key catalytic intermediates in C–H bond functionalization reactions, highlighting the reactivity of similar compounds under catalysis (Zhou et al., 2018).
Physical Properties Analysis
The physical properties of benzamide derivatives are influenced by their molecular structure and intermolecular interactions. The analysis of such properties is crucial for understanding their behavior in different environments and applications. Studies on related compounds, such as the crystal packing and dimerization effects on N-3-hydroxyphenyl-4-methoxybenzamide, offer insights into the physical properties that could be expected for "3-allyl-N-cyclopentyl-4-methoxybenzamide" (Karabulut et al., 2014).
Chemical Properties Analysis
Understanding the chemical properties, including reactivity and stability, of benzamide derivatives is essential for their application in synthetic chemistry and material science. The reactions and mechanisms of related compounds, such as the Rh(III)-catalyzed reactions involving N-methoxybenzamides, provide valuable information on the chemical behavior of "3-allyl-N-cyclopentyl-4-methoxybenzamide" (Sun et al., 2020).
properties
IUPAC Name |
N-cyclopentyl-4-methoxy-3-prop-2-enylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO2/c1-3-6-12-11-13(9-10-15(12)19-2)16(18)17-14-7-4-5-8-14/h3,9-11,14H,1,4-8H2,2H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGBGPKQIAJQEHR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2CCCC2)CC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopentyl-4-methoxy-3-(prop-2-en-1-yl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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